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Compound of Interest

Compound Name: Direct orange 118

Cat. No.: B12380279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation of Direct Orange
118 stock solutions for laboratory use. Direct Orange 118 is a diazo dye, appearing as an

orange powder, and is known to be soluble in water.[1][2] While its primary industrial

applications are in the dyeing of paper and textiles, its classification by some suppliers under

"Fluorescent Dye," "Labeling Chemistry," and "Chemical Stain Analysis" suggests potential for

research applications.[3]

Chemical and Physical Properties
A summary of the key properties of Direct Orange 118 is provided in the table below. This

information is crucial for accurate preparation of stock solutions and for safety considerations.

Property Value

CAS Number 60202-34-8[3]

Molecular Formula C₃₅H₂₄N₆Na₄O₁₅S₄[4]

Molecular Weight 988.82 g/mol

Appearance Orange Powder

Solubility Soluble in water
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Safety Precautions
Before handling Direct Orange 118, it is imperative to consult the material safety data sheet

(MSDS). The compound may cause skin, eye, and respiratory tract irritation. Appropriate

personal protective equipment (PPE), including a lab coat, safety goggles, and gloves, should

be worn at all times. Handling of the powder should be performed in a well-ventilated area or a

fume hood to avoid inhalation.

Experimental Protocols
The following protocols detail the preparation of Direct Orange 118 stock solutions. The choice

between a weight/volume (w/v) and a molar concentration will depend on the specific

experimental requirements.

Preparation of a 1% (w/v) Direct Orange 118 Stock
Solution
This protocol is suitable for applications where a specific percentage of the dye is required.

Materials:

Direct Orange 118 powder

High-purity deionized or distilled water

100 mL volumetric flask

Analytical balance

Weighing paper or boat

Spatula

Magnetic stirrer and stir bar (optional)

Beaker

Procedure:
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Weighing: Accurately weigh 1.0 g of Direct Orange 118 powder using an analytical balance.

Initial Dissolution: Transfer the weighed powder to a beaker. Add approximately 70-80 mL of

deionized water.

Dissolving: Stir the solution using a magnetic stirrer until the dye is completely dissolved.

Gentle heating may be applied to facilitate dissolution, but avoid boiling.

Transfer: Carefully transfer the dissolved dye solution to a 100 mL volumetric flask.

Rinsing: Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure a quantitative transfer.

Final Volume Adjustment: Add deionized water to the volumetric flask until the bottom of the

meniscus aligns with the 100 mL calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is thoroughly

mixed.

Preparation of a 10 mM Direct Orange 118 Stock
Solution
For applications requiring a precise molar concentration, the following protocol should be used.

Materials:

Direct Orange 118 powder (MW: 988.82 g/mol )

High-purity deionized or distilled water

100 mL volumetric flask

Analytical balance

Weighing paper or boat

Spatula
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Magnetic stirrer and stir bar (optional)

Beaker

Procedure:

Calculation:

To prepare 100 mL (0.1 L) of a 10 mM (0.01 mol/L) solution, the required mass of Direct
Orange 118 is calculated as follows:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.01 mol/L × 0.1 L × 988.82 g/mol = 0.98882 g

Weighing: Accurately weigh approximately 0.989 g of Direct Orange 118 powder.

Dissolution: Follow steps 2 through 7 from the "Preparation of a 1% (w/v) Direct Orange 118
Stock Solution" protocol.

Storage and Stability
Store the prepared stock solution in a well-sealed container, protected from light. While some

sources suggest room temperature storage, it is advisable to consult the supplier's certificate of

analysis for specific recommendations. For long-term storage, refrigeration at 2-8°C may be

appropriate to minimize degradation.

Preparation of Working Solutions
Working solutions are typically prepared by diluting the stock solution to the desired final

concentration. The following formula can be used for this calculation:

M₁V₁ = M₂V₂

Where:

M₁ = Concentration of the stock solution
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V₁ = Volume of the stock solution to be used

M₂ = Desired final concentration of the working solution

V₂ = Final volume of the working solution

Example: To prepare 10 mL of a 100 µM working solution from a 10 mM stock solution:

(10 mM) × V₁ = (0.1 mM) × (10 mL)

V₁ = (0.1 mM × 10 mL) / 10 mM = 0.1 mL or 100 µL

Pipette 100 µL of the 10 mM stock solution into 9.9 mL of the appropriate buffer or solvent to

achieve the final volume of 10 mL.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the preparation of a Direct Orange
118 stock solution.
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Caption: Workflow for Direct Orange 118 solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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